Cas no 1370025-55-0 (1-Fluoro-4-methyl-2-(methylsulfanyl)benzene)

• Product Name: 1-Fluoro-4-methyl-2-(methylsulfanyl)benzene
• CAS No: 1370025-55-0
• MF: C₈H₉FS
• MW: 156.220464468002
• MDL: MFCD15527259
• CID: 4764527
• PubChem ID: 74891186
• Update Time: 2026-02-26

1-Fluoro-4-methyl-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-methyl-2-(methylsulfanyl)benzene
• (2-FLUORO-5-METHYLPHENYL)(METHYL)SULFANE
• Z1248

• MDL： MFCD15527259
• Inchi： 1S/C8H9FS/c1-6-3-4-7(9)8(5-6)10-2/h3-5H,1-2H3
• InChI Key： KWIKCFBSSLMUMY-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=CC(C)=C1)F

Computed Properties

• Exact Mass: 156.04089962g/mol
• Monoisotopic Mass: 156.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Fluoro-4-methyl-2-(methylsulfanyl)benzene

1-Fluoro-4-Methyl-2-(Methylsulfanyl)Benzene: A Comprehensive Overview

1-Fluoro-4-Methyl-2-(Methylsulfanyl)Benzene (CAS No. 1370025-55-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of benzene, with substituents at positions 1, 4, and 2: a fluoro group, a methyl group, and a methylsulfanyl group, respectively. The combination of these substituents imparts distinct electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

The synthesis of 1-fluoro-4-methyl-2-(methylsulfanyl)benzene involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms to introduce the desired functional groups onto the benzene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing such aromatic compounds with high precision.

One of the most promising applications of 1-fluoro-4-methyl-2-(methylsulfanyl)benzene lies in its role as an intermediate in pharmaceutical chemistry. The presence of the fluoro group introduces electron-withdrawing effects, which can enhance the bioavailability of drug molecules. Additionally, the methylsulfanyl group contributes to sulfur-based interactions, potentially improving the molecule's solubility and stability in biological systems. Recent studies have explored its use in designing novel anti-inflammatory agents and anticancer drugs, where its unique electronic properties play a crucial role.

In materials science, 1-fluoro-4-methyl-2-(methylsulfanyl)benzene has been investigated for its potential in organic electronics. The compound's ability to undergo π-conjugation makes it a candidate for use in semiconducting materials or light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer frameworks can enhance charge transport properties, paving the way for more efficient electronic devices.

The chemical stability of 1-fluoro-4-methyl-2-(methylsulfanyl)benzene is another area of interest. Its resistance to oxidation and thermal degradation under certain conditions makes it suitable for high-performance applications. Recent thermogravimetric analysis (TGA) studies have demonstrated its stability up to temperatures exceeding 300°C, which is advantageous for industrial processes requiring robust chemical intermediates.

From an environmental standpoint, understanding the degradation pathways of 1-fluoro-4-methyl-2-(methylsulfanyl)benzene is critical for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for developing sustainable manufacturing practices and minimizing environmental risks associated with its production and use.

In conclusion, 1-fluoro-4-methyl-2-(methylsulfanyl)benzene (CAS No. 1370025-55-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in pharmaceutical development, materials science, and environmental chemistry. As research continues to uncover new insights into its structure-function relationships and application potentials, this compound is poised to play an increasingly significant role in advancing modern chemistry and technology.